Cas no 61676-25-3 (3-(3-methylphenyl)-2-oxopropanoic acid)

3-(3-Methylphenyl)-2-oxopropanoic acid is a substituted phenyl keto acid with applications in organic synthesis and pharmaceutical research. Its structure features a methyl-substituted phenyl ring and a reactive 2-oxopropanoic acid moiety, making it a versatile intermediate for the preparation of fine chemicals and biologically active compounds. The compound's keto functionality allows for further derivatization, including reductions, condensations, and nucleophilic additions. Its methylphenyl group enhances lipophilicity, which can be advantageous in modulating physicochemical properties in drug design. The product is typically supplied in high purity, ensuring reliable performance in synthetic workflows. Proper handling under controlled conditions is recommended due to its reactive carbonyl group.

3-(3-methylphenyl)-2-oxopropanoic acid structure

61676-25-3 structure

Product Name:3-(3-methylphenyl)-2-oxopropanoic acid

CAS No:61676-25-3

MF:C₁₀H₁₀O₃

MW:178.184603214264

CID:470499

PubChem ID:10352241

Update Time:2025-06-08

3-(3-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, 3-methyl-a-oxo-
- 3-(3-methylphenyl)-2-oxopropanoic acid
- AKOS000144815
- EN300-1853728
- SCHEMBL2164031
- C92166
- 61676-25-3
- OXITROPIUMBROMIDE
- MFCD09734259
- SY338778
- 2-OXO-3-(M-TOLYL)PROPANOIC ACID
- Inchi： 1S/C10H10O3/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
- InChI Key： ZUERZXYBRUIXKC-UHFFFAOYSA-N
- SMILES： O=C(C(=O)O)CC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 178.062994177g/mol
Monoisotopic Mass: 178.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 54.4Å²

3-(3-methylphenyl)-2-oxopropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1853728-0.05g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	0.05g	$348.0	2023-09-18
Enamine	EN300-1853728-0.1g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	0.1g	$364.0	2023-09-18
Enamine	EN300-1853728-0.25g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	0.25g	$381.0	2023-09-18
Enamine	EN300-1853728-0.5g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	0.5g	$397.0	2023-09-18
Enamine	EN300-1853728-1.0g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	1g	$871.0	2023-06-03
Enamine	EN300-1853728-2.5g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	2.5g	$810.0	2023-09-18
Enamine	EN300-1853728-5.0g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	5g	$2525.0	2023-06-03
Enamine	EN300-1853728-10.0g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	10g	$3746.0	2023-06-03
Enamine	EN300-1853728-1g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	1g	$414.0	2023-09-18
Enamine	EN300-1853728-5g	3-(3-methylphenyl)-2-oxopropanoic acid	61676-25-3	5g	$1199.0	2023-09-18